Cas no 1447608-15-2 (ethyl 5-aminoquinoline-2-carboxylate)

ethyl 5-aminoquinoline-2-carboxylate Properties

Names and Identifiers

• ethyl 5-aminoquinoline-2-carboxylate
• 1447608-15-2
• AKOS025146690
• SB69971
• DB-230431
• CS-0149240
• XHC60815
• ethyl5-aminoquinoline-2-carboxylate
• AMY26528
• AS-41966
• MFCD25542355
• A884732
• ETHYL 5-AMINOQUINOLINE-2-CARBOXYLATE
• +Expand

• MDL： MFCD25542355
• InChIKey： QQBFJPGBXDDRAO-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H12N2O2/c1-2-16-12(15)11-7-6-8-9(13)4-3-5-10(8)14-11/h3-7H,2,13H2,1H3
• SMILES： CCOC(=O)C1=NC2=CC=CC(=C2C=C1)N

Computed Properties

• Exact Mass: 216.089877630g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 216.089877630g/mol
• Heavy Atom Count: 16
• Complexity: 257
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Boiling Point: 401.4±30.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Density: 1.2±0.1 g/cm3